|
REACTION_CXSMILES
|
[ClH:1].[CH:2]([C:4]1[O:5]C(=O)[C:7](=[O:9])[N:8]=1)=[CH2:3]>ClC1C=CC=CC=1Cl>[C:4]([N:8]=[C:7]=[O:9])(=[O:5])[CH:2]=[CH2:3].[Cl:1][CH2:3][CH2:2][C:4]([N:8]=[C:7]=[O:9])=[O:5] |f:0.1|
|
|
Name
|
2-vinyloxazoline-4,5-dione hydrochloride
|
|
Quantity
|
100 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(=C)C=1OC(C(N1)=O)=O
|
|
Name
|
|
|
Quantity
|
400 g
|
|
Type
|
solvent
|
|
Smiles
|
ClC1=C(C=CC=C1)Cl
|
|
Name
|
resultant mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Type
|
CUSTOM
|
|
Details
|
while stirring for about 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling with ice
|
|
Type
|
DISTILLATION
|
|
Details
|
the reaction mixture was distilled under reduced pressure
|
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=C)(=O)N=C=O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.9 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCCC(=O)N=C=O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 56.4 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[ClH:1].[CH:2]([C:4]1[O:5]C(=O)[C:7](=[O:9])[N:8]=1)=[CH2:3]>ClC1C=CC=CC=1Cl>[C:4]([N:8]=[C:7]=[O:9])(=[O:5])[CH:2]=[CH2:3].[Cl:1][CH2:3][CH2:2][C:4]([N:8]=[C:7]=[O:9])=[O:5] |f:0.1|
|
|
Name
|
2-vinyloxazoline-4,5-dione hydrochloride
|
|
Quantity
|
100 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(=C)C=1OC(C(N1)=O)=O
|
|
Name
|
|
|
Quantity
|
400 g
|
|
Type
|
solvent
|
|
Smiles
|
ClC1=C(C=CC=C1)Cl
|
|
Name
|
resultant mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Type
|
CUSTOM
|
|
Details
|
while stirring for about 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling with ice
|
|
Type
|
DISTILLATION
|
|
Details
|
the reaction mixture was distilled under reduced pressure
|
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=C)(=O)N=C=O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.9 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCCC(=O)N=C=O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 56.4 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
